Cas no 2138110-24-2 (1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol)

• Product Name: 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138110-24-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6040063
• PubChem ID: 165498444
• Update Time: 2025-07-09

1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol
• 2138110-24-2
• EN300-1156123

• Inchi： 1S/C13H21NO/c1-10(2)11-5-7-13(15,8-6-11)12-4-3-9-14-12/h3-5,7,10-12,14-15H,6,8-9H2,1-2H3
• InChI Key： LDWQDTSYGIUTML-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C(C)C)CC1)C1C=CCN1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol

Comprehensive Overview of 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138110-24-2)

The compound 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138110-24-2) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. With its intricate pyrrole and cyclohexene backbone, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and hydrogen bonding capabilities, which make it a promising candidate for modulating biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol has surged due to their versatility in medicinal chemistry. The compound’s CAS No. 2138110-24-2 is frequently searched in academic databases, reflecting its growing relevance. Its isopropyl-substituted cyclohexene moiety is a key feature that enhances its lipophilicity, a critical factor in drug design for improving membrane permeability and bioavailability.

One of the trending topics in organic synthesis is the development of sustainable methodologies for constructing complex molecules. The synthesis of 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol often involves catalytic asymmetric reactions, which align with the global push for greener chemistry. Researchers are exploring metal-free catalysts and biocatalysis to optimize its production, addressing environmental concerns while maintaining high yields.

The pharmacological potential of this compound is another hot topic. Preliminary studies suggest its pyrrole-cyclohexene hybrid structure may interact with enzymes or receptors involved in inflammation and neurodegeneration. This has led to increased searches for "CAS 2138110-24-2 biological activity" and "pyrrole derivatives in drug discovery." Its chiral center further adds to its appeal, as enantioselective interactions are crucial for target specificity in therapeutics.

From a material science perspective, the compound’s conjugated double bonds and heteroatom-rich framework make it a candidate for advanced polymers or organic electronics. Its ability to form hydrogen-bonded networks could be exploited in designing self-assembling materials, a trending area in nanotechnology. Queries like "cyclohexenol derivatives applications" highlight the interdisciplinary interest in this molecule.

In summary, 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-(propan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138110-24-2) represents a multifaceted compound with broad implications. Its structural complexity, synthetic adaptability, and diverse applications ensure its continued prominence in scientific discourse. As research evolves, this molecule is poised to play a pivotal role in addressing challenges in healthcare and sustainable technology.